Cas no 1804830-24-7 (3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1804830-24-7
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4832582
• Update Time: 2025-08-04

3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H7F4NO4/c10-3-5-1-4(2-6(15)16)7(17)14-8(5)18-9(11,12)13/h1H,2-3H2,(H,14,17)(H,15,16)
• InChI Key： JJCDOWNOUQJWEJ-UHFFFAOYSA-N
• SMILES： FCC1=C(NC(C(CC(=O)O)=C1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6

Additional information on 3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid

Introduction to 3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic Acid (CAS No. 1804830-24-7)

3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1804830-24-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple functional groups, including a fluoromethyl (-CH₂F) moiety, a hydroxy (-OH) group, and a trifluoromethoxy (-OCF₃) substituent, imparts unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The fluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. In recent years, fluorinated compounds have been extensively studied for their potential to improve pharmacokinetic profiles, including prolonging half-life and increasing oral bioavailability. The incorporation of fluorine atoms into molecular structures has become a cornerstone in modern drug discovery, with numerous successful drugs featuring fluorine at key positions to modulate their biological activity. The trifluoromethoxy group further contributes to the compound's complexity, offering both electronic and steric effects that can influence its interactions with biological targets.

3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid finds applications in the development of novel therapeutic agents, particularly in the realm of oncology and anti-inflammatory treatments. Pyridine derivatives are well-documented for their role in modulating enzyme activity and receptor binding. For instance, certain pyridine-based compounds have demonstrated efficacy in inhibiting kinases and other enzymes implicated in cancer progression. The hydroxy group in this molecule provides a potential site for further derivatization, enabling chemists to fine-tune the pharmacological properties of the compound through selective modifications.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure-activity relationships (SAR) of such compounds. The electronic distribution influenced by the fluoromethyl, hydroxy, and trifluoromethoxy groups can significantly impact how the molecule interacts with biological targets at the atomic level. High-throughput screening (HTS) and virtual screening techniques have been employed to identify lead compounds derived from this scaffold, streamlining the drug discovery process. The structural features of 3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid make it an attractive candidate for further optimization using these methodologies.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Pyridine derivatives are frequently utilized as intermediates in the synthesis of pesticides and herbicides due to their ability to disrupt enzymatic pathways in pests while maintaining low toxicity to non-target organisms. The unique combination of functional groups in 3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid may enable the development of next-generation agrochemicals that offer improved efficacy and environmental safety.

The synthesis of such complex molecules often involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. Advances in synthetic methodologies, including transition-metal catalysis and flow chemistry, have made it possible to construct intricate molecular frameworks more efficiently than ever before. The preparation of 3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid likely involves strategies such as nucleophilic substitution, condensation reactions, and protection-deprotection steps to achieve high yields and purity.

The growing interest in fluorinated compounds has also spurred research into greener synthetic routes that minimize waste and hazardous byproducts. Sustainable chemistry principles are being increasingly integrated into drug development pipelines, with a focus on atom economy and energy efficiency. The synthesis of 3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid could benefit from such innovations, ensuring that its production aligns with global efforts toward environmental responsibility.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic strategies. Compounds like 3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid serve as building blocks for exploring novel treatment modalities. For example, kinase inhibitors derived from pyridine scaffolds have revolutionized cancer therapy by targeting specific signaling pathways involved in tumor growth. The structural diversity offered by this compound allows researchers to experiment with different functionalization patterns, potentially uncovering new mechanisms of action against various diseases.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how these compounds interact with biological systems at a fundamental level. By leveraging these technologies, scientists can predict binding affinities, metabolic stability, and other critical parameters before committing resources to laboratory synthesis. This approach accelerates the identification of promising candidates while reducing costs associated with trial-and-error experimentation.

In conclusion,3-(Fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804830-24-7) represents a fascinating example of how structural complexity can be harnessed to develop innovative solutions in medicine and agriculture. Its unique combination of functional groups positions it as a versatile intermediate for synthesizing bioactive molecules with tailored properties. As research progresses，this compound will likely continue to play a pivotal role in advancing therapeutic interventions across multiple disciplines.